![molecular formula C6H7NO3S B1682702 Sulfanilic acid CAS No. 121-57-3](/img/structure/B1682702.png)
Sulfanilic acid
Overview
Description
Sulfanilic acid, also known as 4-aminobenzenesulfonic acid, is an organic compound with the formula H3NC6H4SO3 . It is an off-white solid and a common building block in organic chemistry . It is widely used for the production of optical brightening agents, synthetic organic dyes, food colorants, and additives .
Synthesis Analysis
This compound can be produced by sulfonation of aniline with concentrated sulfuric acid . This process proceeds via phenylsulfamic acid, a zwitterion with a N-S bond . A study has reported this compound as an exceedingly competent catalyst for one-pot Mannich reaction to give β-amino carbonyl compounds in good to excellent yield within a short reaction time .Molecular Structure Analysis
The molecular formula of this compound is C6H7NO3S . Its molecular weight is 173.19 g/mol . The InChI is InChI=1S/C6H7NO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H,8,9,10) . The Canonical SMILES is C1=CC(=CC=C1N)S(=O)(=O)O .Chemical Reactions Analysis
This compound is a significant intermediate of the dye synthesis which can be prepared from commercially available starting materials (aniline, concentrated sulfuric acid) . It readily forms diazo compounds, making it useful in the creation of dyes and sulfa drugs .Physical And Chemical Properties Analysis
This compound appears as a white powder with a faint purple tinge . It becomes anhydrous at around 212 °F . It is a zwitterion, which explains its high melting point .Scientific Research Applications
1. Environmental Biodegradation
Sulfanilic acid (4-aminobenzenesulfonic acid) is a sulfonated aromatic amine used in various industries. Research indicates its biodegradation by specific bacterial strains, such as Novosphingobium resinovorum SA1, which can utilize this compound as its sole carbon, nitrogen, and sulfur source. This bacterium has versatile catabolic routes for the bioconversion of other aromatic compounds, making it significant for environmental remediation purposes (Hegedűs et al., 2017).
2. Industrial and Educational Applications
This compound plays a crucial role in the industry of azo dyes and drug development, especially in the synthesis of antimicrobials. It's also a subject of interest in organic chemistry education, where its synthesis is taught as a fundamental experiment (Havlíček et al., 2017).
3. Electrochemical Degradation
Electrochemical incineration of this compound using a boron-doped diamond anode has been studied for its potential in wastewater treatment. This method achieves overall mineralization of this compound, indicating its effectiveness in environmental clean-up processes (El-Ghenymy et al., 2012).
4. Nanomaterials and Nanotechnology
This compound has been used as a backbone in the synthesis of unzipped hydrophobic peptide tubes. This application demonstrates its role in the development of advanced materials with potential use in various technological fields (Narh et al., 2019).
5. Proton Conductors and Energy Applications
Studies have explored the intercalation of this compound into materials like alpha-Zr(HPO4)(2) to enhance proton conductivity. This application is significant for the development of proton-conducting materials, potentially useful in fuel cell technologies (Xu et al., 2008).
Mechanism of Action
Target of Action
Sulfanilic acid, an organic compound with the formula H3NC6H4SO3 , primarily targets the enzyme dihydropteroate synthetase . This enzyme is crucial for the synthesis of folic acid in bacteria .
Mode of Action
This compound acts as a competitive inhibitor of dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid . By inhibiting this enzyme, this compound interferes with microbial folic acid synthesis and growth via inhibition of PABA metabolism .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the folic acid metabolism cycle . By acting as a competitive inhibitor of PABA in this cycle, this compound prevents the synthesis of folic acid, which is essential for the further production of DNA in bacteria . This inhibition eventually leads to the inhibition of bacterial DNA growth and cell division or replication .
Pharmacokinetics
This compound, as a sulfonamide antibiotic, is readily absorbed orally . Parenteral administration is difficult, since the soluble sulfonamide salts are highly alkaline and irritating to the tissues . The sulfonamides are widely distributed throughout all tissues, achieving high levels in pleural, peritoneal, synovial, and ocular fluids .
Result of Action
The primary result of this compound’s action is the inhibition of bacterial growth . By preventing the synthesis of folic acid, an essential component for DNA production, this compound inhibits the multiplication of bacteria . This results in a bacteriostatic action, where the growth and reproduction of bacteria are halted .
Action Environment
This compound is found in the leachates of landfills, reflecting its wide use . Environmental factors such as pH and temperature can influence the action, efficacy, and stability of this compound.
Safety and Hazards
Biochemical Analysis
. .
Biochemical Properties
Sulfanilic acid plays a significant role in biochemical reactions, particularly in the nitrate reduction test. This test determines the production of an enzyme called nitrate reductase, which results in the reduction of nitrate (NO3). This compound reacts with nitrite to form a complex (nitrite-sulfanilic acid) which then reacts with α-naphthylamine to give a red precipitate (prontosil), which is a water-soluble azo dye .
Cellular Effects
The cellular effects of this compound are primarily observed in its role in the nitrate reduction test. The organisms capable of producing the nitrate reductase enzyme reduce the nitrate, present in the broth, to nitrite which may then be further reduced to nitric oxide, nitrous oxide, or nitrogen .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to form diazo compounds, which is used to make dyes and sulfa drugs . In the nitrate reduction test, it forms a complex with nitrite, which then reacts with α-naphthylamine to give a red precipitate .
Metabolic Pathways
This compound is involved in the nitrate reduction pathway, where it interacts with nitrate and nitrite. It forms a complex with nitrite, which then reacts with α-naphthylamine to give a red precipitate .
properties
IUPAC Name |
4-aminobenzenesulfonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVBSAKJJOYLTQU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3S, NH2C6H4SO3H | |
Record name | SULFANILIC ACID | |
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Explanation | Creative Commons CC BY 4.0 | |
Record name | sulfanilic Acid | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Sulfanilic_acid | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
129674-17-5, Array | |
Record name | 4-Aminobenzenesulfonic acid homopolymer | |
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Record name | Sulfanilic acid | |
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DSSTOX Substance ID |
DTXSID6024464 | |
Record name | 4-Aminobenzenesulfonic acid | |
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Molecular Weight |
173.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
4-aminobenzene sulfonic acid appears as white powder with faint purple tinge. Grayish-white flat crystals. Becomes anhydrous at around 212 °F. Low toxicity (used medicinally)., Dry Powder, Greyish-white solid; [Hawley] White to grey solid; [ICSC] Light grey fine crystals and fragments; [MSDSonline], WHITE POWDER OR WHITE-TO-GREY CRYSTALS. | |
Record name | 4-AMINOBENZENE SULFONIC ACID | |
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Record name | Benzenesulfonic acid, 4-amino- | |
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Record name | Sulfanilic acid | |
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Record name | SULFANILIC ACID | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992), Insoluble in ethanol and ether, Soluble in fuming hydrochloric acid, Slowly sol in water: about 1% at 20 °C, about 1.45% at 30 °C, about 1.94% at 40 °C, In water, 10.68 g/L at 20 °C; 14.68 g/L at 30 °C, Solubility in water: poor | |
Record name | 4-AMINOBENZENE SULFONIC ACID | |
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Density |
1.485 at 77 °F (NTP, 1992) - Denser than water; will sink, 1.485 at 25 °C/4 °C, 1.49 g/cm³ | |
Record name | 4-AMINOBENZENE SULFONIC ACID | |
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Vapor Pressure |
0.0000002 [mmHg] | |
Record name | Sulfanilic acid | |
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Mechanism of Action |
Many idiosyncratic non-steroidal anti-inflammatory drugs (NSAIDs) cause GI, liver and bone marrow toxicity in some patients which results in GI bleeding/ulceration/fulminant hepatic failure/hepatitis or agranulocytosis/aplastic anemia. The toxic mechanisms proposed have been reviewed. Evidence is presented showing that idiosyncratic NSAID drugs form prooxidant radicals when metabolized by peroxidases known to be present in these tissues. Thus GSH, NADH and/or ascorbate were cooxidised by catalytic amounts of NSAIDs and hydrogen peroxide in the presence of peroxidase. During GSH and NADH cooxidation, oxygen uptake and activation occurred. Furthermore the formation of NSAID oxidation products was prevented during the cooxidation indicating that the cooxidation involved redox cycling of the first formed NSAID radical product. The order of prooxidant catalytic effectiveness of fenamate and arylacetic acid NSAIDs was mefenamic acid>tolfenamic acid>flufenamic acid, meclofenamic acid or diclofenac. Diphenylamine, a common moiety to all of these NSAIDs was a more active prooxidant for NADH and ascorbate cooxidation than these NSAIDs which suggests that oxidation of the NSAID diphenylamine moiety to a cation and/or nitroxide radical was responsible for the NSAID prooxidant activity. The order of catalytic effectiveness found for sulfonamide derivatives was sulfaphenazole>sulfisoxazole>dapsone>sulfanilic acid>procainamide>sulfamethoxazole>sulfadiazine>sulfadimethoxine whereas sulfanilamide, sulfapyridine or nimesulide had no prooxidant activity. Although indomethacin had little prooxidant activity, its major in vivo metabolite, N-deschlorobenzoyl indomethacin had significant prooxidant activity. Aminoantipyrine the major in vivo metabolite of aminopyrine or dipyrone was also more prooxidant than the parent drugs. It is hypothesized that the NSAID radicals and/or the resulting oxidative stress initiates the cytotoxic processes leading to idiosyncratic toxicity. | |
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Impurities |
Impurities: aniline, 2,4-disulfanilic acid, 2- and 3-aminobenzenesulfonic acid. | |
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Color/Form |
Orthorhombic plates or monoclinic from water | |
CAS RN |
121-57-3 | |
Record name | 4-AMINOBENZENE SULFONIC ACID | |
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Record name | Sulfanilic acid | |
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Melting Point |
Decomposes without melting at 550 °F (NTP, 1992), 288 °C decomposes without melting | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
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